Cas no 115417-53-3 (Thiophene, 3-butoxy-)

• Product Name: Thiophene, 3-butoxy-
• CAS No: 115417-53-3
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 1205408
• PubChem ID: 15033728
• Update Time: 2025-04-20

Thiophene, 3-butoxy- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-butoxy-
• 3-butoxythiophene
• DTXSID80567267
• 115417-53-3
• SCHEMBL151357

• Inchi： 1S/C8H12OS/c1-2-3-5-9-8-4-6-10-7-8/h4,6-7H,2-3,5H2,1H3
• InChI Key： NZSSXTMHSXMZBL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)OCCCC

Computed Properties

• Exact Mass: 510.29699
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 18.46